(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(2-methoxyphenyl)methanone

• IUPAC Name: [4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C19H23N3O2S/c1-24-17-5-3-2-4-15(17)19(23)22-10-8-21(9-11-22)12-18-20-16(13-25-18)14-6-7-14/h2-5,13-14H,6-12H2,1H3
• InChI Key: UUOLWKHETNDRBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)CC3=NC(=CS3)C4CC4
• Molecular Formula: C19H23N3O2S
• Molecular Weight: 357.5 g/mol

Description

(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(2-methoxyphenyl)methanone, also known as CP-154,526, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazinyl-benzimidazoles, which are known to exhibit high affinity and selectivity for certain receptors in the brain.

Scientific Research Applications

Antidepressant Properties

• CTZM has been investigated for its potential as an antidepressant. .

Antibacterial Activity

• The piperazine moiety in CTZM is a common structural motif found in biologically active compounds. .

Neurodegenerative Diseases

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Psychoactive Substances

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Pharmacokinetics Enhancement

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Chemical Synthesis and Characterization

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Mechanism of Action

While the exact mechanism of action for CTZM is not specified in the literature, compounds with similar structures have been studied for their affinity to alpha1-adrenergic receptors. These receptors are a class of G-protein-coupled receptors (GPCRs) and are targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine. They are associated with numerous neurodegenerative and psychiatric conditions.